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Compound of Interest

Compound Name: 1-methyl-4-(sulfinylamino)benzene

Cat. No.: B095315

An In-Depth Technical Guide to N-sulfinyl-p-
toluidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-sulfinyl-p-toluidine, a member of the N-sulfinylamine family, is a versatile reagent in organic
synthesis. This technical guide provides a comprehensive overview of its physical and chemical
properties, detailed experimental protocols for its synthesis and characterization, and an
exploration of its reactivity. The information is presented to support its application in research
and development, particularly in the synthesis of novel nitrogen- and sulfur-containing
compounds.

Core Physical and Chemical Properties

N-sulfinyl-p-toluidine, with the empirical formula C7H7NOS, is an aromatic sulfinylamine. While
specific experimental values for some physical properties are not widely reported in the
literature, a summary of its known and calculated properties is provided below.
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Property Value Source

Molecular Formula C7H7NOS SpectraBase[1]

Molecular Weight 153.2 g/mol SpectraBase[1]

CAS Number 15795-42-3 SpectraBase[1]

Appearance No.t epri(.:itIy stated, likely a General knowledge of similar
solid or ail compounds

Melting Point Data not readily available

Boiling Point Data not readily available

Solubility Data not readily available

Spectroscopic Data:

e 13C NMR: Spectral data is available and can be accessed through specialized databases.[2]
The chemical shifts provide insight into the carbon framework of the molecule.

e Mass Spectrometry (GC-MS): The mass spectrum of N-sulfinyl-p-toluidine is available,
confirming its molecular weight and fragmentation pattern.[1]

« Infrared (IR) Spectroscopy: While specific peak values were not found in the immediate
search, IR spectroscopy would be expected to show characteristic peaks for the N=S=0
stretching vibrations, as well as aromatic C-H and C=C stretching.

Synthesis and Characterization: Experimental
Protocols

The synthesis of N-sulfinyl-p-toluidine typically involves the reaction of p-toluidine with thionyl
chloride. The following is a general experimental protocol based on established methods for the
synthesis of N-sulfinylanilines.

Synthesis of N-sulfinyl-p-toluidine
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Principle: The primary amine (p-toluidine) reacts with thionyl chloride to form the corresponding

N-sulfinylamine with the elimination of hydrogen chloride. A base is often used to scavenge the
HCI produced.

Materials:

p-Toluidine

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., diethyl ether, dichloromethane, or benzene)
A non-nucleophilic base (e.g., pyridine or triethylamine)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a drying tube (or nitrogen inlet),
dissolve p-toluidine in the anhydrous solvent.

Cool the solution in an ice bath to O °C.
Add the base to the solution.

Slowly add a stoichiometric amount of thionyl chloride dropwise from the dropping funnel
with vigorous stirring. The reaction is exothermic and should be controlled by the rate of
addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitoring by TLC is recommended).

The reaction mixture will likely contain a precipitate of the hydrochloride salt of the base.
Filter the mixture to remove the salt.

Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove
any remaining acid.
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» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

Characterization

The synthesized N-sulfinyl-p-toluidine should be characterized to confirm its identity and purity.
 NMR Spectroscopy (*H and 13C): To confirm the structure and assess purity.
» IR Spectroscopy: To identify the characteristic N=S=0 functional group.

o Mass Spectrometry: To confirm the molecular weight.

Chemical Reactivity and Applications

N-sulfinylamines are valuable intermediates in organic synthesis. The N=S=0 group is
electrophilic and can react with a variety of nucleophiles. A significant application of N-
sulfinylanilines is their participation in cycloaddition reactions.

Diels-Alder Reactions

N-sulfinyl-p-toluidine can act as a dienophile in Diels-Alder reactions with dienes.[3] The N=S
bond participates in the [4+2] cycloaddition, leading to the formation of six-membered
heterocyclic rings. This reactivity is a powerful tool for the synthesis of complex sulfur- and
nitrogen-containing scaffolds.

Below is a diagram illustrating the general workflow for a Diels-Alder reaction involving N-
sulfinyl-p-toluidine.
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[4+2] Cycloaddition

Caption: Synthetic pathway to a dihydrothiazine oxide derivative.

Conclusion

N-sulfinyl-p-toluidine is a reactive intermediate with significant potential in synthetic organic
chemistry. This guide has summarized its core properties, provided a detailed protocol for its
synthesis, and highlighted its utility in cycloaddition reactions. Further research into the physical
properties and broader reactivity of this compound will undoubtedly expand its applications in
the development of novel molecules for the pharmaceutical and materials science industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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